![molecular formula C15H12FNOS B2767977 N-{4-[(4-fluorophenyl)sulfanyl]phenyl}prop-2-enamide CAS No. 2396580-39-3](/img/structure/B2767977.png)
N-{4-[(4-fluorophenyl)sulfanyl]phenyl}prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{4-[(4-fluorophenyl)sulfanyl]phenyl}prop-2-enamide” is a chemical compound with the molecular formula C15H12FNOS . It’s also known as "N-{4-[(4-Fluorophenyl)sulfanyl]phenyl}acrylamide" .
Molecular Structure Analysis
The molecular structure of this compound consists of a prop-2-enamide group attached to a phenyl ring, which is further connected to a 4-fluorophenyl group through a sulfanyl linkage . The average mass of the molecule is 273.325 Da .Scientific Research Applications
- Researchers have synthesized derivatives of prop-2-enamide and evaluated their antimicrobial potential . These compounds demonstrated promising activity against both Gram-positive and Gram-negative bacteria, as well as fungal species.
- The thiazole nucleus within prop-2-enamide contributes to its antimicrobial effects by interfering with bacterial lipid biosynthesis and employing additional mechanisms .
- Prop-2-enamide derivatives were also assessed for their anticancer activity. Specifically, compounds d6 and d7 exhibited significant effects against estrogen receptor-positive human breast adenocarcinoma cells (MCF7) .
- Molecular docking studies were conducted to understand the binding mode of active prop-2-enamide compounds with specific receptors .
- CL 259,763 has been shown to modify the reactivity of certain lymphoid cell populations affected by tumor growth. It enhances lymphocyte responses to syngeneic tumor cells .
- Researchers confirmed the molecular structures of prop-2-enamide derivatives using physicochemical properties and spectroanalytical data (NMR, IR, and elemental analysis) .
Antimicrobial Activity
Anticancer Properties
Molecular Docking Studies
Immune Modulation
Chemical Synthesis and Characterization
Heterocyclic Thiazole Nucleus
properties
IUPAC Name |
N-[4-(4-fluorophenyl)sulfanylphenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNOS/c1-2-15(18)17-12-5-9-14(10-6-12)19-13-7-3-11(16)4-8-13/h2-10H,1H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBHRVLQUNJIAGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CC=C(C=C1)SC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(4-fluorophenyl)sulfanyl]phenyl}prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.